Cas no 2089257-38-3 (2-(6-fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide)

• Product Name: 2-(6-fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide
• CAS No: 2089257-38-3
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• MDL: MFCD30537747
• CID: 5183597
• PubChem ID: 125511652
• Update Time: 2025-10-29

2-(6-fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetamide, 6-fluoro-N-methyl-α-oxo-
• 2-(6-fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide

• MDL： MFCD30537747
• Inchi： 1S/C11H9FN2O2/c1-13-11(16)10(15)8-5-14-9-4-6(12)2-3-7(8)9/h2-5,14H,1H3,(H,13,16)
• InChI Key： WSNOSYFWABTRLZ-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=CC(F)=CC=C12)(=O)C(=O)NC

Additional information on 2-(6-fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide

2-(6-Fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide: A Comprehensive Overview

2-(6-Fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide, also known by its CAS number 2089257-38-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities. The indole ring, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a common structural motif in many bioactive molecules. The presence of a fluorine atom at the 6-position of the indole ring introduces unique electronic and steric properties, making this compound particularly intriguing for further investigation.

The chemical structure of 2-(6-fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide comprises an indole moiety attached to an acetyl group at the 3-position. The acetyl group is further substituted with a methylamine moiety, resulting in the formation of an amide bond. This structural arrangement not only enhances the stability of the molecule but also contributes to its potential bioavailability. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties and bioactivity.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. Indole derivatives have been implicated in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. For instance, recent research has demonstrated that certain indole-based compounds exhibit potent inhibitory activity against key enzymes involved in cancer progression. Similarly, 2-(6-fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide has shown promise in preclinical models as a potential anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The synthesis of 2-(6-fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide involves a multi-step process that typically begins with the preparation of the indole derivative. Various synthetic strategies have been explored, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods not only ensure high yields but also allow for fine-tuning of the substituents to optimize biological activity. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of this field, enabling the production of enantiomerically pure compounds with improved pharmacological profiles.

In terms of pharmacological activity, 2-(6-fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide has been shown to exhibit potent anti-inflammatory properties in vitro and in vivo models. This is attributed to its ability to inhibit pro-inflammatory cytokines and modulate signaling pathways involved in inflammation. Furthermore, preliminary studies suggest that this compound may also possess neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular mechanisms underlying the biological activity of this compound. Molecular docking studies have revealed that 2-(6-fluoro-1H-indol-3-yl)-N-methyl-2-oxoacetamide interacts with key protein targets through hydrogen bonding and hydrophobic interactions. These insights have paved the way for rational drug design strategies aimed at improving potency and selectivity.

In conclusion, CAS No 2089257 38 3: 2-(6-fluoro 1H indol 3 yl) N methyl 2 oxo acetamide